Cas no 2640954-48-7 (2-(methylsulfanyl)-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine)
2-(Methylsulfanyl)-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine is a heterocyclic compound featuring a pyrimidine core substituted with a methylsulfanyl group at the 2-position and an aminomethylpyrimidine moiety at the 4-position. This structure imparts potential utility in pharmaceutical and agrochemical research, particularly as a building block for bioactive molecules. The compound’s bifunctional pyrimidine framework allows for versatile derivatization, enabling applications in drug discovery and ligand design. Its well-defined synthetic route ensures consistent purity and stability, making it suitable for precise experimental use. The presence of sulfur and nitrogen heteroatoms may contribute to interactions with biological targets, suggesting relevance in the development of enzyme inhibitors or receptor modulators.
2640954-48-7 structure
Product Name:2-(methylsulfanyl)-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine
CAS No:2640954-48-7
MF:C10H11N5S
MW:233.292839288712
CID:5317727
PubChem ID:155799988
Update Time:2025-06-26
2-(methylsulfanyl)-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 2640954-48-7
- AKOS040725255
- 2-(methylsulfanyl)-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine
- F6755-7681
- N-[2-(Methylthio)-4-pyrimidinyl]-2-pyrimidinemethanamine
-
- Inchi: 1S/C10H11N5S/c1-16-10-13-6-3-8(15-10)14-7-9-11-4-2-5-12-9/h2-6H,7H2,1H3,(H,13,14,15)
- InChI Key: VDVQCFHPOZBZLF-UHFFFAOYSA-N
- SMILES: C1(CNC2C=CN=C(SC)N=2)=NC=CC=N1
Computed Properties
- Exact Mass: 233.07351655g/mol
- Monoisotopic Mass: 233.07351655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 88.9Ų
Experimental Properties
- Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 443.0±25.0 °C(Predicted)
- pka: 4.22±0.10(Predicted)
2-(methylsulfanyl)-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6755-7681-2μmol |
2-(methylsulfanyl)-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine |
2640954-48-7 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6755-7681-5μmol |
2-(methylsulfanyl)-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine |
2640954-48-7 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6755-7681-10μmol |
2-(methylsulfanyl)-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine |
2640954-48-7 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6755-7681-20μmol |
2-(methylsulfanyl)-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine |
2640954-48-7 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6755-7681-1mg |
2-(methylsulfanyl)-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine |
2640954-48-7 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6755-7681-2mg |
2-(methylsulfanyl)-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine |
2640954-48-7 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6755-7681-3mg |
2-(methylsulfanyl)-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine |
2640954-48-7 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6755-7681-4mg |
2-(methylsulfanyl)-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine |
2640954-48-7 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6755-7681-5mg |
2-(methylsulfanyl)-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine |
2640954-48-7 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6755-7681-10mg |
2-(methylsulfanyl)-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine |
2640954-48-7 | 10mg |
$118.5 | 2023-09-07 |
2-(methylsulfanyl)-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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